Cas no 1375472-26-6 (2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride)

• Product Name: 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride
• CAS No: 1375472-26-6
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD21602645
• CID: 4594656
• PubChem ID: 73994767
• Update Time: 2025-11-02

2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(tetrahydro-2H-pyran-4-yl)ethan-1-ol hydrochloride
• 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride
• 2-amino-2-(tetrahydro-2H-pyran-4-yl)ethanol HCl

• MDL： MFCD21602645
• Inchi： 1S/C7H15NO2.ClH/c8-7(5-9)6-1-3-10-4-2-6;/h6-7,9H,1-5,8H2;1H
• InChI Key： HXPWSLBOZVSRJL-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(N)CO.Cl

Additional information on 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride

Comprehensive Guide to 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride (CAS No. 1375472-26-6): Properties, Applications, and Market Insights

2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride (CAS No. 1375472-26-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is widely used in the synthesis of bioactive molecules and drug intermediates. With the increasing demand for novel therapeutic agents, 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride has become a key building block in medicinal chemistry.

The chemical structure of 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride includes an amino group and a hydroxyl group attached to a tetrahydropyran (oxane) ring. This configuration imparts unique physicochemical properties, making it highly soluble in water and polar solvents. Researchers often explore its potential in designing central nervous system (CNS) drugs, given its ability to cross the blood-brain barrier. The hydrochloride salt form enhances its stability, making it suitable for long-term storage and handling.

One of the most searched questions related to 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride is its role in drug discovery. Recent studies highlight its utility as a precursor in synthesizing GABA receptor modulators and neuroprotective agents. The compound's versatility also extends to agrochemical applications, where it serves as an intermediate in developing environmentally friendly pesticides. These applications align with the growing trend toward sustainable chemistry and green synthesis.

From a market perspective, the demand for 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride is expected to rise due to its expanding applications in pharmaceutical R&D. Industry reports indicate a compound annual growth rate (CAGR) of 6-8% over the next five years, driven by advancements in neurological drug development. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet this demand while maintaining high purity standards (>98%).

For researchers and procurement specialists, understanding the synthesis pathway of 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride is crucial. The compound is typically synthesized via reductive amination of 4-oxotetrahydropyran, followed by hydrochlorination. Optimizing reaction conditions—such as temperature, solvent choice, and catalyst selection—can significantly improve yield and purity. These insights are frequently sought after in academic and industrial forums.

Safety and handling of 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride are also common topics of interest. While the compound is not classified as hazardous under standard regulations, proper laboratory practices—including the use of personal protective equipment (PPE) and adequate ventilation—are recommended. Its stability under ambient conditions makes it a practical choice for routine laboratory use.

In summary, 2-amino-2-(oxan-4-yl)ethan-1-ol hydrochloride (CAS No. 1375472-26-6) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its unique structural features and compatibility with green chemistry principles position it as a valuable asset in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutic and industrial solutions.